Cas no 895469-47-3 (2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide)

• Product Name: 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• CAS No: 895469-47-3
• MF: C₁₆H₁₃ClN₂OS₂
• MW: 348.870219945908
• CID: 6444453
• Update Time: 2025-06-08

2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide

• Inchi： 1S/C16H13ClN2OS2/c1-10-18-14-8-12(4-7-15(14)22-10)19-16(20)9-21-13-5-2-11(17)3-6-13/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： QNLDHGYCYAZYJZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)CSC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide

Introduction to 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide (CAS No. 895469-47-3)

2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide, identified by its Chemical Abstracts Service (CAS) number 895469-47-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfonamide class, characterized by a sulfur atom bonded to a nitrogen atom within an amide group. The structural framework of this molecule incorporates a 4-chlorophenyl moiety and a 2-methyl-1,3-benzothiazol-5-yl substituent, which endows it with unique chemical and pharmacological properties.

The 4-chlorophenyl group is a common pharmacophore in drug design, contributing to the lipophilicity and binding affinity of the molecule. Its presence in 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide suggests potential interactions with biological targets such as enzymes and receptors. Meanwhile, the 2-methyl-1,3-benzothiazol-5-yl moiety introduces additional complexity, enhancing the molecule's ability to modulate biological pathways. This combination of structural features makes it a promising candidate for further investigation in drug discovery.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. These compounds exhibit inhibitory effects on various enzymes and have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide core in 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide is particularly noteworthy for its potential to interact with biological systems. The nitrogen-sulfur bond in sulfonamides is known to be highly reactive, facilitating various chemical transformations that can be exploited in medicinal chemistry.

The acetamide functional group at the nitrogen position further enhances the compound's versatility. Acetamides are known for their ability to act as intermediates in the synthesis of more complex molecules and can contribute to the solubility and bioavailability of drugs. The presence of both chloro and methyl substituents on the benzothiazole ring adds another layer of functionality, allowing for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Virtual screening techniques have been employed to identify potential hits from large compound libraries. In this context, 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide has been evaluated using molecular docking studies to assess its binding affinity to various protein targets. These studies suggest that the compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer.

The benzothiazole scaffold is another key feature of this molecule. Benzothiazoles are heterocyclic compounds that have been widely used in medicinal chemistry due to their diverse biological activities. They exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The 2-methyl substitution on the benzothiazole ring enhances its stability and bioavailability while maintaining its pharmacological efficacy. This modification has been strategically incorporated to improve the overall pharmacokinetic profile of the compound.

Experimental validation of computational predictions has been crucial in understanding the biological relevance of 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide. In vitro assays have been conducted to evaluate its inhibitory effects on key enzymes such as cyclooxygenase (COX), lipoxygenase (LOX), and matrix metalloproteinases (MMPs). Preliminary results indicate that the compound demonstrates significant inhibitory activity against COX enzymes at submicromolar concentrations. This suggests potential therapeutic applications in conditions associated with excessive inflammation.

The structural diversity inherent in sulfonamides allows for extensive derivatization, enabling researchers to optimize potency and selectivity. By modifying various functional groups within the molecule, it is possible to fine-tune its pharmacological profile. For instance, replacing the chloro substituent with other electron-withdrawing groups could alter the electronic properties of the aromatic ring and influence binding interactions with biological targets. Similarly, exploring different acetamide derivatives could lead to enhanced solubility or improved metabolic stability.

The synthesis of 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include sulfonylation reactions between 4-chlorobenzene derivatives and appropriate sulfonamides, followed by condensation with 2-methylbenzothiazole derivatives under acidic conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency.

The pharmacological evaluation of this compound has revealed intriguing insights into its mechanism of action. Studies suggest that it may inhibit inflammatory pathways by modulating key signaling molecules such as nuclear factor kappa B (NFκB). NFκB is a transcription factor that regulates genes involved in inflammation and immune responses. By inhibiting NFκB activation, 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide could potentially reduce inflammation without causing significant side effects.

Additionally, this compound has shown promise in preclinical models as an antioxidant agent. Oxidative stress plays a critical role in various pathological conditions such as neurodegenerative diseases and cardiovascular disorders. The ability of sulfonamides to scavenge free radicals makes them attractive candidates for therapeutic intervention against oxidative damage.

The development of novel drug candidates requires rigorous safety assessments before they can be translated into clinical use. Toxicological studies have been conducted on 2-(4-chlorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide to evaluate its potential adverse effects at various doses. These studies include acute toxicity tests as well as chronic toxicity evaluations over extended periods. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses but may cause mild gastrointestinal disturbances at higher concentrations.

The future directions for research on this compound include further exploration of its pharmacological profile through preclinical studies in animal models. Investigating its efficacy against specific diseases such as rheumatoid arthritis or certain types of cancer will provide valuable insights into its therapeutic potential. Additionally， exploring new synthetic routes could lead to more cost-effective production methods without compromising quality.

In conclusion, 2-(4-chlorophenyl)sulfanyl-N-(2-methyl -1 , 3 -benzothiazol -5 - yl )acetamide ( CAS No . 895469 -47 -3 ) is a structurally complex organic compound with promising pharmaceutical applications . Its unique combination of functional groups , coupled with preliminary evidence suggesting significant biological activity , makes it an attractive candidate for further investigation . As research continues , additional insights into its mechanism of action , efficacy , and safety profile will be gained , paving the way for potential therapeutic uses . p >